![molecular formula C17H12ClN5O2S B2888075 N-(3-chloro-4-methoxyphenyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine CAS No. 2034393-95-6](/img/structure/B2888075.png)
N-(3-chloro-4-methoxyphenyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
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Description
N-(3-chloro-4-methoxyphenyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C17H12ClN5O2S and its molecular weight is 385.83. The purity is usually 95%.
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Scientific Research Applications
Antifungal Applications
Research has shown that derivatives of pyrimidine, including those similar in structure to the specified compound, exhibit significant antifungal properties. For instance, a study by Jafar et al. (2017) synthesized dimethylpyrimidin-derivatives and investigated their biological activity against fungi like Aspergillus terreus and Aspergillus niger. The findings suggested that these compounds are biologically active and could be developed into useful antifungal agents (Jafar et al., 2017).
Anticancer and Antiangiogenic Properties
Further investigations into the biological applications of pyrimidine derivatives have identified potential anticancer and antiangiogenic properties. A silico study by Jafar and Hussein (2021) explored the effect of synthetic compounds derived from 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine on antiangiogenesis, finding that certain compounds demonstrated significant results in energy binding affinity with VEGFR-2 kinase, suggesting potential as powerful antiangiogenic agents (Jafar & Hussein, 2021).
Chemical Reactivity and Synthesis
On the chemical front, Farouk et al. (2021) detailed the synthesis and chemical reactivity of novel pyrimidine derivatives, examining their formation through reactions with various nucleophiles. This study showcases the versatility of pyrimidine compounds in synthetic chemistry, offering a foundation for the development of new molecules with potential biological applications (Farouk et al., 2021).
Electrochromic and Physical Properties
A study focused on the development of novel polyimides, including pyrimidine derivatives, examined the effect of structural variation on their optoelectronic characteristics and electrochromic performances. This research highlights the importance of pyrimidine structures in the development of materials with potential applications in electrochromic devices, underscoring the synergetic effect between structural manipulation and physical properties (Constantin et al., 2019).
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClN5O2S/c1-24-13-5-4-10(7-12(13)18)21-15-11(8-19-9-20-15)17-22-16(23-25-17)14-3-2-6-26-14/h2-9H,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOVAKMKDTHYZEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC2=NC=NC=C2C3=NC(=NO3)C4=CC=CS4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.